Cas no 2228368-31-6 (3-(2-bromo-3,4-dimethoxyphenyl)azetidine)

• Product Name: 3-(2-bromo-3,4-dimethoxyphenyl)azetidine
• CAS No: 2228368-31-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6367540
• PubChem ID: 165970148
• Update Time: 2025-08-05

3-(2-bromo-3,4-dimethoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3,4-dimethoxyphenyl)azetidine
• EN300-1927676
• 2228368-31-6

• Inchi： 1S/C11H14BrNO2/c1-14-9-4-3-8(7-5-13-6-7)10(12)11(9)15-2/h3-4,7,13H,5-6H2,1-2H3
• InChI Key： ZVIOCQWZNFAKLE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1C1CNC1)OC)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-(2-bromo-3,4-dimethoxyphenyl)azetidine

Professional Introduction to Compound with CAS No. 2228368-31-6 and Product Name 3-(2-bromo-3,4-dimethoxyphenyl)azetidine

Compound with the CAS number 2228368-31-6 and the product name 3-(2-bromo-3,4-dimethoxyphenyl)azetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both bromine and methoxy substituents on the aromatic ring, combined with the azetidine core, makes it a versatile intermediate for synthesizing various bioactive molecules.

The 3-(2-bromo-3,4-dimethoxyphenyl)azetidine molecule exhibits a high degree of functional diversity, which is highly valued in medicinal chemistry. The bromine atom at the 2-position of the phenyl ring provides a reactive site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of novel compounds with tailored pharmacological properties.

Moreover, the 3,4-dimethoxyphenyl moiety introduces electron-donating groups that can modulate the electronic properties of the aromatic system. This feature is particularly useful in designing molecules with enhanced binding affinity to biological targets. The azetidine ring, a five-membered heterocycle, contributes to the compound's overall steric and electronic environment, influencing its biological activity. Such structural elements are often exploited to optimize drug-like characteristics, including solubility, metabolic stability, and target interaction.

Recent research has highlighted the potential of 3-(2-bromo-3,4-dimethoxyphenyl)azetidine as a key intermediate in developing small-molecule inhibitors for various therapeutic areas. For instance, studies have demonstrated its utility in generating compounds that target enzyme kinases, which are implicated in cancer and inflammatory diseases. The ability to introduce diverse substituents onto the azetidine scaffold allows for fine-tuning of binding interactions with protein targets, leading to increased efficacy and reduced side effects.

In addition to its role in kinase inhibition, 3-(2-bromo-3,4-dimethoxyphenyl)azetidine has been explored in the synthesis of molecules with antimicrobial properties. The combination of bromine and methoxy groups enhances its reactivity towards constructing complex scaffolds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Such applications are particularly relevant in addressing the growing challenge of antibiotic resistance.

The compound's versatility also extends to its use in material science applications. The unique electronic properties of 3-(2-bromo-3,4-dimethoxyphenyl)azetidine make it a promising candidate for developing organic semiconductors and light-emitting diodes (OLEDs). The presence of conjugated aromatic systems and heterocyclic rings contributes to its ability to transport charge efficiently, which is critical for applications in optoelectronic devices.

From a synthetic chemistry perspective, 3-(2-bromo-3,4-dimethoxyphenyl)azetidine serves as an excellent building block for exploring novel synthetic methodologies. Its reactivity allows chemists to develop innovative approaches for constructing complex molecular architectures under mild conditions. This is particularly important in pharmaceutical research, where efficient and scalable synthetic routes are essential for translating laboratory discoveries into viable drug candidates.

The pharmacological potential of this compound has been further supported by computational studies that predict favorable interactions with biological targets. Molecular docking simulations have shown that derivatives of 3-(2-bromo-3,4-dimethoxyphenyl)azetidine can bind effectively to pockets on enzyme surfaces, suggesting their utility as inhibitors or modulators. These computational findings provide valuable insights into optimizing molecular design before experimental validation.

In conclusion,3-(2-bromo-3,4-dimethoxyphenyl)azetidine represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable tool for synthesizing bioactive molecules with applications in drug development and material science. As research continues to uncover new methodologies and applications,CAS No. 2228368-31-6 will undoubtedly remain at the forefront of innovation in pharmaceutical chemistry.